Cas no 2228773-10-0 (2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine)
2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine
- EN300-1772817
- 2228773-10-0
-
- Inchi: 1S/C13H20N2O2/c1-10(2)16-12-6-3-7-13(15-12)17-11-5-4-8-14-9-11/h3,6-7,10-11,14H,4-5,8-9H2,1-2H3
- InChI Key: QMCNNUGTZARGST-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(N=1)OC(C)C)C1CNCCC1
Computed Properties
- Exact Mass: 236.152477885g/mol
- Monoisotopic Mass: 236.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 43.4Ų
2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1772817-0.05g |
2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine |
2228773-10-0 | 0.05g |
$1573.0 | 2023-09-20 | ||
| Enamine | EN300-1772817-0.1g |
2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine |
2228773-10-0 | 0.1g |
$1648.0 | 2023-09-20 | ||
| Enamine | EN300-1772817-0.25g |
2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine |
2228773-10-0 | 0.25g |
$1723.0 | 2023-09-20 | ||
| Enamine | EN300-1772817-0.5g |
2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine |
2228773-10-0 | 0.5g |
$1797.0 | 2023-09-20 | ||
| Enamine | EN300-1772817-1.0g |
2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine |
2228773-10-0 | 1g |
$1872.0 | 2023-06-03 | ||
| Enamine | EN300-1772817-2.5g |
2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine |
2228773-10-0 | 2.5g |
$3670.0 | 2023-09-20 | ||
| Enamine | EN300-1772817-5.0g |
2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine |
2228773-10-0 | 5g |
$5429.0 | 2023-06-03 | ||
| Enamine | EN300-1772817-10.0g |
2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine |
2228773-10-0 | 10g |
$8049.0 | 2023-06-03 | ||
| Enamine | EN300-1772817-1g |
2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine |
2228773-10-0 | 1g |
$1872.0 | 2023-09-20 | ||
| Enamine | EN300-1772817-5g |
2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine |
2228773-10-0 | 5g |
$5429.0 | 2023-09-20 |
2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine
Introduction to 2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine (CAS No. 2228773-10-0)
2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine, identified by its CAS number 2228773-10-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic derivative features a pyridine core substituted with two distinct alkoxy groups: one at the 2-position linked to piperidine and another at the 6-position connected to isopropyl. The structural configuration of this molecule imparts unique chemical properties that make it a valuable scaffold for developing novel therapeutic agents.
The compound’s structure, characterized by the presence of both piperidinyl and isopropoxy substituents, positions it as a promising candidate for further exploration in medicinal chemistry. Piperidine moieties are frequently incorporated into drug molecules due to their ability to enhance bioavailability and metabolic stability, while isopropyl groups can contribute to lipophilicity, influencing membrane permeability and target binding affinity. The synergistic effect of these functional groups makes 2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine particularly interesting for designing molecules with enhanced pharmacokinetic profiles.
In recent years, there has been growing interest in pyridine derivatives as pharmacophores in the development of small-molecule drugs. These compounds have shown potential in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and inflammatory diseases. The specific arrangement of substituents in 2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine aligns well with the structural requirements for targeting receptors and enzymes involved in these conditions. For instance, its piperidine component may facilitate interactions with G-protein coupled receptors (GPCRs), which are critical targets in many neurological and cardiovascular diseases.
One of the most compelling aspects of this compound is its versatility as a building block for drug design. Chemists can modify its structure further to optimize binding affinity, solubility, and other pharmacokinetic parameters. The presence of both alkoxy groups provides multiple sites for chemical manipulation, allowing for the creation of analogs with tailored properties. This flexibility has made 2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine a subject of extensive research in academic and industrial settings.
Recent studies have highlighted the potential of pyridine-based compounds in modulating enzyme activity. Specifically, derivatives of pyridine have been investigated for their ability to inhibit kinases and phosphodiesterases, which are key players in signal transduction pathways associated with cancer and inflammation. The unique structural features of 2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine suggest that it may exhibit similar inhibitory effects, making it a promising candidate for further preclinical evaluation.
The synthesis of 2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the piperidinyl group typically involves nucleophilic substitution reactions, while the attachment of the isopropoxy group may be achieved through etherification processes. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity in these transformations.
The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it may exhibit desirable biological activities. In vitro studies have indicated potential interactions with various targets, including enzymes and receptors relevant to therapeutic intervention. These findings underscore the importance of 2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine as a lead compound for further development.
As research progresses, the application of computational methods such as molecular docking and virtual screening will likely play a crucial role in optimizing derivatives of this compound. These tools allow researchers to predict binding affinities and interactions with biological targets, facilitating the design of more effective drug candidates. The integration of experimental data with computational insights will be essential in elucidating the full potential of CAS No. 2228773-10-0.
The broader significance of 2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine lies in its contribution to the ongoing evolution of pharmaceutical chemistry. By serving as a versatile scaffold, this compound exemplifies how structural innovation can drive the discovery of new treatments for complex diseases. Its unique combination of functional groups positions it at the forefront of modern drug development efforts.
In conclusion,CAS No 2228773 - 10 - 0 represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its potential applications in CNS disorders, oncology, and other therapeutic areas make it a valuable asset in pharmaceutical research. As scientists continue to explore its properties and explore new synthetic pathways,this compound will undoubtedly play an important role in shaping future advancements in medicinal chemistry.
2228773-10-0 (2-(piperidin-3-yloxy)-6-(propan-2-yloxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)